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Compound of Interest

Compound Name: 2-Methoxy-5-propylpyridine

CAS No.: 1428234-55-2

Cat. No.: B3240131

Get Quote

Executive Summary: The Scaffold Advantage
In the landscape of heterocyclic medicinal chemistry, the 2-methoxypyridine moiety stands out

not merely as a structural appendage but as a critical pharmacophore. Unlike the ubiquitous

pyridine ring, the introduction of a methoxy group at the C-2 position fundamentally alters the

electronic distribution and lipophilicity (LogP) of the scaffold. This modification enhances

membrane permeability and metabolic stability while serving as a versatile hydrogen bond

acceptor in protein-ligand interactions.

This guide synthesizes the latest pharmacological data, focusing on the scaffold's role in

oncology (PI3K/mTOR inhibition), infectious diseases (multidrug-resistant TB), and

neurodegeneration (gamma-secretase modulation).

Therapeutic Architectures & Mechanisms of Action
Oncology: Dual PI3K/mTOR Inhibition
The dysregulation of the Phosphatidylinositol 3-Kinase (PI3K)/mammalian Target of Rapamycin

(mTOR) pathway is a hallmark of chemoresistance in colorectal (HCT-116) and breast (MCF-7)
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carcinomas. 2-methoxypyridine sulfonamide derivatives have emerged as potent dual

inhibitors.

Mechanism: The 2-methoxypyridine nitrogen acts as a hinge binder within the ATP-binding

pocket of PI3Kα. The methoxy group provides steric bulk that improves selectivity against

other kinases, while the sulfonamide linker positions the aryl tail into the hydrophobic region

II of the enzyme.

Key Data: Lead compounds (e.g., Compound 22c) demonstrate IC50 values in the

nanomolar range (0.22 nM for PI3Kα) and induce G0/G1 cell cycle arrest.[1]

Infectious Disease: Riminophenazines for MDR-TB
The clinical utility of Clofazimine is limited by skin pigmentation and poor solubility.[2][3]

Incorporating a 2-methoxypyridylamino group at the C-2 position of the phenazine nucleus

yields next-generation riminophenazines.[2]

Mechanism: These derivatives disrupt the electron transport chain in Mycobacterium

tuberculosis (Mtb). The 2-methoxypyridine moiety improves the pharmacokinetic profile,

reducing tissue accumulation (which causes pigmentation) while maintaining potent MICs

(0.01–0.25 µg/mL) against H37Rv strains.

Neurodegeneration: Gamma-Secretase Modulation
In Alzheimer’s research, "modulating" rather than "inhibiting" gamma-secretase is crucial to

prevent Notch toxicity. 2-methoxypyridine derivatives have been designed to shift the cleavage

site of amyloid precursor protein (APP), reducing the production of the toxic Aβ42 peptide

without blocking the enzyme's vital functions.

Structure-Activity Relationship (SAR) Analysis
The biological efficacy of 2-methoxypyridine derivatives is strictly governed by substitution

patterns. The following analysis breaks down the scaffold by position.

SAR Logic Diagram
The following diagram visualizes the critical substitution zones on the 2-methoxypyridine core.
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Caption: SAR map illustrating functionalization zones. C-3 cyano and C-4 aryl substitutions are

primary drivers of cytotoxicity.[4]

Detailed SAR Guidelines
C-2 Methoxy: Essential for H-bond acceptance. Replacement with ethoxy or bulky alkoxy

groups often diminishes potency due to steric clash within the binding pocket.

C-3 Position: Introduction of electron-withdrawing groups, particularly a cyano (-CN) group,

significantly potentiates cytotoxic activity. The 2-methoxy-3-cyanopyridine motif is a

"privileged structure" in anticancer drug design.

C-4 Position: This is the primary vector for increasing lipophilicity. Substitution with 4-aryl or

4-heteroaryl groups (e.g., 2,5-dichlorothiophen-3-yl) creates interactions with hydrophobic

residues (e.g., Val, Leu) in the target protein, often correlating with sub-micromolar IC50

values.

C-5 Position: Halogenation (F, Cl) here blocks metabolic oxidation (CYP450 metabolism),

extending the drug's half-life.
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Quantitative Biological Data[4]
The table below summarizes the cytotoxic potential of key 2-methoxypyridine derivatives

against standard cancer cell lines.

Compound
Class

Cell Line Cancer Type
IC50 Range
(µM)

Reference
Standard

4-Aryl-2-

methoxypyridine-

3-carbonitriles

HCT-116 Colorectal 1.0 – 5.0 5-Fluorouracil

Sulfonamide

Methoxypyridine

s

MCF-7 Breast 0.13 – 0.50 Doxorubicin

Thiophene-

substituted

analogs

HepG2 Liver 2.5 – 8.0 Cisplatin

Riminophenazine

derivatives
M. tuberculosis TB (H37Rv) 0.01 – 0.25* Clofazimine

*Value represents MIC (Minimum Inhibitory Concentration) rather than IC50.

Experimental Protocols
Synthesis: One-Pot Cyclocondensation of 2-Methoxy-3-
cyanopyridines
This protocol utilizes a base-catalyzed condensation of chalcones with malononitrile, a robust

method for generating the 2-methoxy-3-cyanopyridine core.

Reagents:

Substituted Chalcone (1.0 mmol)

Malononitrile (1.0 mmol)
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Sodium Methoxide (NaOMe) or NaOH (pellets)

Anhydrous Methanol (15 mL)

Workflow:

Preparation: Dissolve the substituted chalcone and malononitrile in anhydrous methanol in a

round-bottom flask.

Catalysis: Add sodium methoxide (1.2 eq) to the mixture. The basic environment is crucial for

the initial Michael addition followed by cyclization.

Reflux: Heat the reaction mixture to reflux (approx. 65°C) for 6–8 hours. Monitor progress via

Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3).

Work-up: Cool the mixture to room temperature. Pour onto crushed ice/water.

Isolation: The solid precipitate is filtered, washed with cold water, and recrystallized from

ethanol to yield the target 2-methoxypyridine derivative.

Bioassay: MTT Cytotoxicity Screening
Objective: Determine the IC50 of synthesized derivatives against HCT-116 cells.

Seeding: Seed HCT-116 cells in 96-well plates at a density of

cells/well in DMEM supplemented with 10% FBS. Incubate for 24h at 37°C (

).

Treatment: Treat cells with serial dilutions of the test compound (0.1 µM to 100 µM)

dissolved in DMSO (final DMSO conc. < 0.1%). Include Doxorubicin as a positive control.

Incubation: Incubate for 48 hours.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4

hours. Mitochondrial succinate dehydrogenase in viable cells reduces MTT to purple

formazan crystals.
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Solubilization: Aspirate medium and add 100 µL DMSO to dissolve formazan crystals.

Measurement: Measure absorbance at 570 nm using a microplate reader. Calculate IC50

using non-linear regression analysis (GraphPad Prism).

Mechanistic Pathway Visualization
The following diagram illustrates the dual inhibition mechanism of 2-methoxypyridine

derivatives on the PI3K/mTOR pathway, leading to apoptosis.
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Caption: Dual inhibition of PI3K/mTOR by 2-methoxypyridine derivatives halts AKT signaling,

triggering apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3240131/docs#advanced-medicinal-chemistry-of-2-
methoxypyridine-derivatives-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3240131/docs#advanced-medicinal-chemistry-of-2-methoxypyridine-derivatives-a-technical-guide
https://www.benchchem.com/product/b3240131/docs#advanced-medicinal-chemistry-of-2-methoxypyridine-derivatives-a-technical-guide
https://www.benchchem.com/product/b3240131?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3240131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

